Cas no 2355385-23-6 (4-cyclobutylaniline hydrochloride)

• Product Name: 4-cyclobutylaniline hydrochloride
• CAS No: 2355385-23-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 6056912
• PubChem ID: 138988244
• Update Time: 2025-05-21

4-cyclobutylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-cyclobutyl-, hydrochloride (1:1)
• 4-cyclobutylaniline hydrochloride
• 2355385-23-6
• AKOS040695002
• AT35385
• 4-cyclobutylaniline;hydrochloride
• starbld0043564
• EN300-22995715

• Inchi： 1S/C10H13N.ClH/c11-10-6-4-9(5-7-10)8-2-1-3-8;/h4-8H,1-3,11H2;1H
• InChI Key： YCJKWAUBUWCSFW-UHFFFAOYSA-N
• SMILES： NC1C=CC(C2CCC2)=CC=1.Cl

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-cyclobutylaniline hydrochloride

4-Cyclobutylaniline Hydrochloride: A Comprehensive Overview

4-Cyclobutylaniline hydrochloride (CAS No. 2355385-23-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. The cyclobutyl group attached to the aniline moiety introduces interesting electronic and steric effects, making it a valuable component in various applications.

The synthesis of 4-cyclobutylaniline hydrochloride involves a series of carefully controlled reactions. One common approach is the Friedel-Crafts alkylation of aniline derivatives, where the cyclobutyl group is introduced under specific catalytic conditions. Recent advancements in catalytic systems have enabled higher yields and improved purity, which are critical for its use in sensitive applications such as drug development. Researchers have also explored alternative methods, including transition-metal-mediated coupling reactions, to enhance the efficiency and scalability of its production.

In terms of applications, 4-cyclobutylaniline hydrochloride has found utility in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its role in the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Another notable application is in materials science, where 4-cyclobutylaniline hydrochloride is used as a precursor for advanced polymers and coatings. Its ability to form stable amorphous regions makes it ideal for applications requiring high thermal stability and mechanical strength. Recent research has focused on incorporating this compound into polymeric matrices to enhance their performance under extreme environmental conditions.

The electronic properties of 4-cyclobutylaniline hydrochloride also make it a promising candidate for use in optoelectronic devices. Its ability to act as a charge transport material has been leveraged in organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have demonstrated that its incorporation can significantly improve device efficiency by optimizing charge carrier mobility and reducing recombination losses.

From an environmental perspective, the synthesis and application of 4-cyclobutylaniline hydrochloride are being scrutinized for their sustainability. Researchers are exploring greener synthetic routes that minimize waste generation and energy consumption. For example, the use of biodegradable catalysts and solvent systems has emerged as a viable strategy to reduce the environmental footprint associated with its production.

In conclusion, 4-cyclobutylaniline hydrochloride (CAS No. 2355385-23-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.